Cas no 1932-84-9 (Nonanedioic acid,1,9-bis(phenylmethyl) ester)
1932-84-9 structure
Product Name:Nonanedioic acid,1,9-bis(phenylmethyl) ester
Nonanedioic acid,1,9-bis(phenylmethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Nonanedioic acid,1,9-bis(phenylmethyl) ester
- Dibenzyl azelate
- dibenzyl nonanedioate
- Nonanedioic acid, bis(phenylmethyl) ester
- 1932-84-9
- SCHEMBL4941879
- Nonanedioic acid dibenzyl ester
- Nonanedioic acid, 1,9-bis(phenylmethyl) ester
- EINECS 217-694-8
- UNII-8XV4CKG5RC
- 1,9-BIS(PHENYLMETHYL) NONANEDIOATE
- NS00026296
- 8XV4CKG5RC
- DTXSID4062068
-
- Inchi: 1S/C23H28O4/c24-22(26-18-20-12-6-4-7-13-20)16-10-2-1-3-11-17-23(25)27-19-21-14-8-5-9-15-21/h4-9,12-15H,1-3,10-11,16-19H2
- InChI Key: AEPUKSBIJZXFCI-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(CCCCCCCC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 368.19884
- Monoisotopic Mass: 368.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 14
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Nonanedioic acid,1,9-bis(phenylmethyl) ester Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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